N-[(3,5-dimethylphenyl)methyl]-1-(oxan-3-yl)methanamine

• IUPAC Name: N-[(3,5-dimethylphenyl)methyl]-1-(oxan-3-yl)methanamine
• InChI: InChI=1S/C15H23NO/c1-12-6-13(2)8-15(7-12)10-16-9-14-4-3-5-17-11-14/h6-8,14,16H,3-5,9-11H2,1-2H3
• InChI Key: VTPPEJYXTCFIRF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)CNCC2CCCOC2)C
• Molecular Formula: C15H23NO
• Molecular Weight: 233.35 g/mol

Description

N-[(3,5-dimethylphenyl)methyl]-1-(oxan-3-yl)methanamine, also known as DMPO, is a chemical compound that has gained significant attention in scientific research due to its unique properties. DMPO is a spin trap, which means that it reacts with free radicals to form a stable adduct that can be analyzed using various spectroscopic techniques. This property makes DMPO an important tool for studying oxidative stress and other biochemical processes that involve free radicals.

Mechanism of Action

N-[(3,5-dimethylphenyl)methyl]-1-(oxan-3-yl)methanamine acts as a spin trap by reacting with free radicals to form a stable adduct. The reaction between this compound and a free radical results in the formation of a spin adduct, which can be analyzed using electron paramagnetic resonance (EPR) spectroscopy. This technique allows researchers to identify and quantify free radicals in biological systems.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the ability to scavenge free radicals and inhibit lipid peroxidation. It has also been shown to protect against DNA damage and to enhance the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase. This compound has the potential to be used as a therapeutic agent for various diseases that involve oxidative stress.

Advantages and Limitations for Lab Experiments

N-[(3,5-dimethylphenyl)methyl]-1-(oxan-3-yl)methanamine has several advantages for use in lab experiments, including its stability and the ability to detect free radicals in biological systems. However, there are also limitations to its use, including the potential for non-specific reactions and the need for specialized equipment such as EPR spectroscopy.

Future Directions

There are several future directions for research involving N-[(3,5-dimethylphenyl)methyl]-1-(oxan-3-yl)methanamine, including the development of new synthesis methods and the investigation of its potential as a therapeutic agent. Other areas of research include the use of this compound to study the mechanisms of action of various drugs and the development of new techniques for detecting free radicals in biological systems. Overall, this compound is a valuable tool for scientific research and has the potential to lead to new insights into the role of oxidative stress in various diseases.

Synthesis Methods

N-[(3,5-dimethylphenyl)methyl]-1-(oxan-3-yl)methanamine can be synthesized using various methods, including the reaction of 3,5-dimethylbenzyl chloride with 3-hydroxytetrahydrofuran in the presence of a base such as sodium hydride. The resulting product is then treated with methylamine to form this compound. Other methods involve the use of different starting materials and reaction conditions.

Scientific Research Applications

N-[(3,5-dimethylphenyl)methyl]-1-(oxan-3-yl)methanamine has been used in various scientific research applications, including the study of oxidative stress, lipid peroxidation, and DNA damage. It has also been used to investigate the mechanisms of action of various drugs and to evaluate the efficacy of antioxidant therapies. This compound is a valuable tool for studying free radical reactions in biological systems, and its use has led to a better understanding of the role of oxidative stress in various diseases.